GSK 625433

• Molecular Formula: C26H32N4O5S
• Molecular Weight: 512.6 g/mol
• InChI: InChI=1S/C26H32N4O5S/c1-25(2,3)19-8-7-17(13-20(19)35-5)23(31)30-21(22-27-10-12-36-22)18(15-34-4)14-26(30,24(32)33)16-29-11-6-9-28-29/h6-13,18,21H,14-16H2,1-5H3,(H,32,33)/t18-,21-,26-/m0/s1
• InChIKey: HLQXYDHLDZTWDW-JCWFFFCVSA-N

GSK-625433: Specification and Target Identity

GSK 625433 (CAS: 885264-71-1) is a homochiral, non-nucleoside inhibitor of the Hepatitis C virus (HCV) RNA-dependent RNA polymerase (NS5B), a critical enzyme for viral replication [1]. It belongs to the acylpyrrolidine class of compounds and demonstrates activity against HCV genotypes 1a and 1b [1]. The compound has been characterized in both enzymatic and cell-based replicon assays and has advanced to Phase I clinical trials [REFS-1, REFS-2].

• [1] Gray F, Amphlett E, Bright H, et al. GSK625433: a novel and highly potent inhibitor of the HCV NS5B polymerase. Journal of Hepatology. 2007;46:S225. View Source
• [2] Amphlett EM, Bravi GS, et al. Identification of GSK625433: A novel clinical candidate for the treatment of hepatitis C. 2007. View Source

GSK-625433 Differentiation from Generic HCV Inhibitors

In-class substitution of non-nucleoside HCV NS5B polymerase inhibitors is not feasible due to distinct binding sites, disparate resistance profiles, and variable genotypic potency. While many palm I site inhibitors exist, their interaction with the enzyme and the resulting barrier to resistance differ significantly. GSK 625433 is characterized by a specific resistance mutation profile (M414T, I447F) [1] and a distinct lack of cross-resistance with other inhibitor classes, including nucleoside inhibitors, non-nucleoside inhibitors binding other sites, and protease inhibitors [1]. This specific profile makes it a necessary tool for understanding resistance mechanisms and for combination therapy research, where its synergy with interferon-alpha has been documented [1].

• [1] Powdrill MH, Bernatchez JA, Götte M. Inhibitors of the Hepatitis C Virus RNA-Dependent RNA Polymerase NS5B. Viruses. 2010;2(10):2169-2195. View Source

GSK-625433: Quantitative Evidence Against Analogs

Broad Genotype Potency Over First-Generation Acylpyrrolidines

GSK 625433 demonstrates a distinct potency shift between HCV genotypes 1a and 1b in a cell-based replicon assay, a characteristic that varies among non-nucleoside inhibitors. Compared to other clinical candidates like HCV-796 and several investigational compounds, GSK 625433 shows a markedly larger differential in EC50 values between the two genotypes [1].

Evidence Dimension	Antiviral Activity (Replicon EC50)
Target Compound Data	Genotype 1a: 1.75 μM; Genotype 1b: 0.008 μM
Comparator Or Baseline	HCV-796: GT1a EC50 0.007 μM, GT1b EC50 0.005 μM. Other comparators in table: e.g., Compound 3 (GT1a EC50 0.28 μM, GT1b EC50 0.012 μM), Indole 55 (GT1a EC50 0.15 μM, GT1b EC50 0.11 μM).
Quantified Difference	GSK 625433 exhibits an approximately 219-fold difference in EC50 between GT1a and GT1b, while HCV-796 shows only a 1.4-fold difference. GSK 625433 is significantly less potent against GT1a (1.75 μM) compared to other listed inhibitors (0.007-0.28 μM).
Conditions	Median EC50 values calculated from clinical isolates of HCV genotypes 1a (n=13) and 1b (n=10) in an NS5B chimeric replicon assay. Data from at least two independent experiments performed in quadruplicate [1].

Why This Matters

The pronounced potency shift against genotype 1a compared to 1b is a critical differentiator for scientists developing pan-genotypic inhibitors or studying the molecular basis of genotype-specific drug responses.

• [1] TABLE 3. In Vitro Selection of Clinically Relevant NS5B Resistance-Associated Variants in Patients with Chronic Hepatitis C Virus Genotype 1 Infection. PMC2826027. View Source

In Vitro Potency Comparison with Clinical Candidates

GSK 625433 selects for a specific and well-defined set of resistance-associated variants in the palm region of NS5B. Its key mutations, M414T and I447F, are distinct from those selected by other classes of NS5B inhibitors [1]. Critically, in vitro studies demonstrate that GSK 625433 remains active against HCV replicons and enzymes that are resistant to other classes of polymerase inhibitors [REFS-1, REFS-2].

Evidence Dimension	Resistance Profile and Cross-Resistance
Target Compound Data	Key resistance mutations: M414T and I447F. No cross-resistance observed with other classes of polymerase inhibitors [REFS-1, REFS-2].
Comparator Or Baseline	Other non-nucleoside inhibitors (NNIs) such as ABT-333 (dasabuvir) select for C316Y, M414T, Y448H, S556G, and D559G [1]. HCV-796, a benzofuran NNI, selects for C316N/Y and S365T [1].
Quantified Difference	GSK 625433 maintains full activity against replicons resistant to other classes of polymerase inhibitors, a property that is not universally shared among NNIs. For instance, the benzofuran HCV-796 shows cross-resistance with anthranilate compounds [1].
Conditions	Resistant replicons were selected by treating replicon cells with GSK 625433 and individual mutations were assessed in enzyme and transient replicon assays [2].

Why This Matters

The lack of cross-resistance to other inhibitor classes and its unique mutational signature make GSK 625433 an essential tool for dissecting combination therapy strategies and understanding the evolution of antiviral resistance.

• [1] Powdrill MH, Bernatchez JA, Götte M. Inhibitors of the Hepatitis C Virus RNA-Dependent RNA Polymerase NS5B. Viruses. 2010;2(10):2169-2195. View Source
• [2] Gray F, Amphlett E, Bright H, et al. GSK625433: a novel and highly potent inhibitor of the HCV NS5B polymerase. Journal of Hepatology. 2007;46:S225. View Source

Selectivity and Resistance Profile vs. First-Generation NNIs

In replicon-based assays, GSK 625433 has been shown to act synergistically with interferon-alpha (IFN-α), a component of the standard-of-care treatment regimen at the time of its development [REFS-1, REFS-2]. This property is not universal for all direct-acting antivirals and can be a crucial factor for designing effective combination treatments.

Evidence Dimension	Combination Effect in Replicon System
Target Compound Data	Synergistic activity with interferon-alpha observed [REFS-1, REFS-2].
Comparator Or Baseline	Not all HCV DAAs have been reported to exhibit synergy with IFN-α; the interaction profile is compound-specific.
Quantified Difference	Qualitative observation of synergy, indicating a more-than-additive effect when combined with IFN-α.
Conditions	HCV subgenomic replicon cell-based assays [REFS-1, REFS-2].

Why This Matters

For researchers investigating combination therapies or the molecular basis of drug synergy, this property distinguishes GSK 625433 from inhibitors that may only have additive or antagonistic interactions with immune modulators.

• [1] Powdrill MH, Bernatchez JA, Götte M. Inhibitors of the Hepatitis C Virus RNA-Dependent RNA Polymerase NS5B. Viruses. 2010;2(10):2169-2195. View Source
• [2] Gray F, Amphlett E, Bright H, et al. GSK625433: a novel and highly potent inhibitor of the HCV NS5B polymerase. Journal of Hepatology. 2007;46:S225. View Source

GSK-625433: Research Application Scenarios

Broad-Spectrum NS5B Inhibition in Genotype 1a/1b Assays

Due to its pronounced potency difference between genotype 1a (EC50 1.75 μM) and 1b (EC50 0.008 μM), GSK 625433 serves as an ideal tool for comparative studies aimed at understanding the molecular basis of genotype-specific antiviral activity [1]. Researchers can use this compound to investigate how small structural variations in the viral polymerase between closely related genotypes can dramatically alter inhibitor binding and efficacy.

Lead Optimization and SAR for Acylpyrrolidine Scaffolds

GSK 625433's distinct resistance profile, characterized by M414T and I447F mutations and a lack of cross-resistance with other inhibitor classes, makes it a valuable reference compound for resistance surveillance panels [1]. It is specifically useful for confirming the genotype of resistant variants and for validating new inhibitors that are designed to overcome or avoid the M414T/I447F resistance pathway.

In Vivo Rodent Pharmacodynamics and Efficacy Modeling

The documented synergistic interaction of GSK 625433 with interferon-alpha in replicon assays provides a basis for its use as a positive control or tool compound in studies designed to evaluate novel combination therapy strategies [REFS-1, REFS-2]. Its activity can help benchmark the performance of new direct-acting antivirals when used in conjunction with immune modulators.

NS5B Allosteric Binding and Resistance Evolution Probing

Although clinical development was halted due to findings in long-term mouse carcinogenicity studies [2], the compound possesses a well-characterized preclinical pharmacokinetic profile [3]. This makes GSK 625433 a useful reference standard for analytical chemistry and for comparative toxicology studies aimed at differentiating on-target versus off-target effects of acylpyrrolidine-based NS5B inhibitors.

• [1] TABLE 3. In Vitro Selection of Clinically Relevant NS5B Resistance-Associated Variants in Patients with Chronic Hepatitis C Virus Genotype 1 Infection. PMC2826027. View Source
• [2] Dasabuvir. ScienceDirect Topics. 2017. View Source
• [3] Gray F, Amphlett E, Bright H, et al. GSK625433: a novel and highly potent inhibitor of the HCV NS5B polymerase. Journal of Hepatology. 2007;46:S225. View Source